2,2-Dimethyl-4-(oxirane-2-yl)-1,3-dioxolane

• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 2,2-dimethyl-4-(oxiran-2-yl)-1,3-dioxolane
• InChI: InChI=1S/C7H12O3/c1-7(2)9-4-6(10-7)5-3-8-5/h5-6H,3-4H2,1-2H3
• InChI Key: VFFXYLYACPOCSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C2CO2)C

Description

2,2-Dimethyl-4-(oxirane-2-yl)-1,3-dioxolane is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

340 g of 2-chloro-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol is dissolved in 1.5 l of absolute ether. At 5° C., a total of 130 g of pulverized potassium hydroxide is added under intensive agitation within 30 minutes, while the temperature is maintained between 5° and 15° C. by cooling. The suspension is then heated at 40° C. for 2 hours under gentle refluxing. After heater and agitator have been turned off, the phases begin to separate. After allowing the mixture to stand overnight, it is vacuum-filtered over kieselguhr. The residue is extracted with ether. The combined ether extracts are concentrated over a 60 cm Vigreux column. The residue (260 g) is distilled under vacuum, during which step 180 g of a colorless liquid passes over; this liquid is fractionated, yielding 2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylene oxide at 65° C./13 mm.